Cas no 156639-00-8 (4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-)

4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl- structure
156639-00-8 structure
Product Name:4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-
CAS No:156639-00-8
MF:C7H9N3O
MW:151.165860891342
CID:6026614
PubChem ID:14929652
Update Time:2024-01-13

4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl-
    • EN300-6808944
    • 1-methyl-6,7-dihydro-5H-benzotriazol-4-one
    • 1-methyl-4,5,6,7-tetrahydro-1H-1,2,3-benzotriazol-4-one
    • 156639-00-8
    • SCHEMBL19153142
    • Inchi: 1S/C7H9N3O/c1-10-5-3-2-4-6(11)7(5)8-9-10/h2-4H2,1H3
    • InChI Key: WWRKTCZTMILHPD-UHFFFAOYSA-N
    • SMILES: N1(C)C2CCCC(=O)C=2N=N1

Computed Properties

  • Exact Mass: 151.074561919g/mol
  • Monoisotopic Mass: 151.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3(Predicted)
  • Boiling Point: 324.1±45.0 °C(Predicted)
  • pka: -0.92±0.20(Predicted)

4H-Benzotriazol-4-one, 1,5,6,7-tetrahydro-1-methyl- Pricemore >>

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